Cas no 2128599-79-9 (4-(5-methyl-4-nitrothiophene-2-carbonyl)morpholine-3-carbonitrile)

• Product Name: 4-(5-methyl-4-nitrothiophene-2-carbonyl)morpholine-3-carbonitrile
• CAS No: 2128599-79-9
• MF: C₁₁H₁₁N₃O₄S
• MW: 281.287740945816
• CID: 6362445
• PubChem ID: 154749775
• Update Time: 2025-11-01

4-(5-methyl-4-nitrothiophene-2-carbonyl)morpholine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(5-methyl-4-nitrothiophene-2-carbonyl)morpholine-3-carbonitrile
• Z1333768723
• 2128599-79-9
• EN300-26681157

• Inchi： 1S/C11H11N3O4S/c1-7-9(14(16)17)4-10(19-7)11(15)13-2-3-18-6-8(13)5-12/h4,8H,2-3,6H2,1H3
• InChI Key： XZXZLVWCMWEDCY-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C=C1C(N1CCOCC1C#N)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 281.04702701g/mol
• Monoisotopic Mass: 281.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 127Ų

Additional information on 4-(5-methyl-4-nitrothiophene-2-carbonyl)morpholine-3-carbonitrile

Introduction to 4-(5-methyl-4-nitrothiophene-2-carbonyl)morpholine-3-carbonitrile (CAS No. 2128599-79-9)

4-(5-methyl-4-nitrothiophene-2-carbonyl)morpholine-3-carbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2128599-79-9, represents a convergence of advanced heterocyclic chemistry and pharmacological innovation. Its molecular structure, characterized by a thiophene core modified with a nitro group and connected to a morpholine ring via a carbonyl linkage, positions it as a promising candidate for further exploration in drug discovery and development.

The significance of 4-(5-methyl-4-nitrothiophene-2-carbonyl)morpholine-3-carbonitrile lies in its potential applications across multiple domains of chemical biology. The presence of a nitro group in the thiophene ring introduces electronic properties that can modulate biological activity, while the morpholine moiety enhances solubility and bioavailability—key factors in medicinal chemistry. Such structural features are particularly relevant in the design of novel therapeutic agents targeting neurological disorders, infectious diseases, and other complex pathologies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 4-(5-methyl-4-nitrothiophene-2-carbonyl)morpholine-3-carbonitrile with greater precision. Studies indicate that the compound exhibits favorable interactions with biological targets, suggesting its utility as an intermediate in synthesizing small-molecule drugs. The nitrothiophene scaffold, in particular, has been explored for its antimicrobial and anti-inflammatory properties, making this derivative a subject of intense interest among medicinal chemists.

In the context of modern drug development, 4-(5-methyl-4-nitrothiophene-2-carbonyl)morpholine-3-carbonitrile exemplifies the synergy between synthetic organic chemistry and biotechnology. The integration of functionalized heterocycles with pharmacophores like morpholine offers a robust framework for creating molecules with enhanced therapeutic potential. This compound’s structure not only reflects current trends in medicinal chemistry but also aligns with the growing emphasis on sustainable and efficient synthetic methodologies.

The role of CAS No. 2128599-79-9 as a unique identifier underscores the importance of standardized nomenclature in chemical research. Accurate classification and documentation are essential for ensuring reproducibility in experiments and facilitating collaboration across global scientific communities. As such, compounds like 4-(5-methyl-4-nitrothiophene-2-carbonyl)morpholine-3-carbonitrile serve as critical tools in advancing our understanding of molecular interactions and drug mechanisms.

Looking ahead, the exploration of derivatives like 4-(5-methyl-4-nitrothiophene-2-carbonyl)morpholine-3-carbonitrile holds promise for addressing unmet medical needs. The compound’s structural versatility allows for modifications that could yield novel analogs with tailored biological activities. For instance, further optimization might focus on enhancing metabolic stability or reducing potential side effects while maintaining efficacy—a hallmark of successful drug candidates.

The intersection of traditional organic synthesis with cutting-edge technologies such as flow chemistry and green chemistry principles is particularly relevant for compounds like this one. These innovations not only improve yield and purity but also align with global efforts to minimize environmental impact. By leveraging advanced synthetic techniques, researchers can more efficiently explore the therapeutic potential of molecules like CAS No. 2128599-79-9.

From a regulatory perspective, ensuring compliance with international standards is paramount when developing new chemical entities. The documentation surrounding 4-(5-methyl-4-nitrothiophene-2-carbonyl)morpholine-3-carbonitrile must adhere to guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). This includes detailed characterization through spectroscopic methods (e.g., NMR, IR), chromatographic techniques (e.g., HPLC), and mass spectrometry to confirm structural integrity.

The broader implications of studying compounds like CAS No. 2128599-79-9 extend beyond academic research; they contribute to the broader ecosystem of drug discovery by providing valuable building blocks for future therapies. Collaborative efforts between academic institutions, pharmaceutical companies, and biotech firms are essential for translating laboratory findings into clinical applications that benefit patients worldwide.

In summary, 4-(5-methyl-4-nitrothiophene-2-carbonyl)morpholine-3-carbonitrile represents a significant advancement in pharmaceutical chemistry due to its innovative structure and potential therapeutic applications. Its unique combination of functional groups positions it as a versatile intermediate for developing novel drugs targeting diverse diseases. As research continues to uncover new insights into its properties and applications, this compound will undoubtedly play an important role in shaping the future of medicine.